Cas no 77162-44-8 (Benzo[b]thiophene, 2-ethyl-5-methyl-3-propyl-)

• Product Name: Benzo[b]thiophene, 2-ethyl-5-methyl-3-propyl-
• CAS No: 77162-44-8
• MF: C₁₄H₁₈S
• MW: 218.357722759247
• CID: 1783669
• PubChem ID: 71403348
• Update Time: 2025-04-21

Benzo[b]thiophene, 2-ethyl-5-methyl-3-propyl- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene, 2-ethyl-5-methyl-3-propyl-
• 2-ethyl-5-methyl-3-propyl-1-benzothiophene
• DTXSID00824263
• 77162-44-8

• Inchi： 1S/C14H18S/c1-4-6-11-12-9-10(3)7-8-14(12)15-13(11)5-2/h7-9H,4-6H2,1-3H3
• InChI Key： SEUMYNMAUPHOHC-UHFFFAOYSA-N
• SMILES： S1C2C=CC(C)=CC=2C(=C1CC)CCC

Computed Properties

• Exact Mass: 218.11304
• Monoisotopic Mass: 218.11292175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• PSA: 0